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Compound of Interest

Compound Name: 3-Ethynylpyridine

Cat. No.: B057287 Get Quote

For Immediate Reference: In the event of a spill or exposure, consult the Safety Data Sheet

(SDS) and contact your institution's Environmental Health & Safety (EHS) department.

This document provides essential safety and logistical information for the proper disposal of 3-
Ethynylpyridine, a flammable and hazardous solid. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with waste disposal regulations. Adherence to these guidelines is critical for

laboratory safety and environmental protection.

Key Safety and Hazard Information
Proper handling and disposal of 3-Ethynylpyridine are dictated by its inherent chemical

properties and associated hazards. The following table summarizes critical safety data.
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Property Value Citation(s)

Physical State Solid [1][2]

CAS Number 2510-23-8 [1][2][3]

Hazard Class Flammable Solid, Category 1 [1][4]

Signal Word Danger [1][4]

Hazard Statements H228: Flammable solid [1][2]

H315: Causes skin irritation [1][2]

H319: Causes serious eye

irritation
[1][2]

H335: May cause respiratory

irritation
[1][2]

Flash Point
56.67 °C (134.0 °F) - closed

cup
[1][4]

Storage Class
4.1B - Flammable solid

hazardous materials
[1][4]

Disposal Protocol
The standard and required method for the disposal of 3-Ethynylpyridine is through a licensed

and certified hazardous waste disposal company.[3][5] Under no circumstances should this

chemical be disposed of down the drain or in regular trash.

Step 1: Container Management

Keep 3-Ethynylpyridine in its original, clearly labeled container.[3]

If the original container is compromised, transfer the waste to a compatible, sealable, and

airtight container.

Ensure the container is properly and securely sealed to prevent leaks or spills.

Step 2: Waste Segregation
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Do not mix 3-Ethynylpyridine waste with other chemical waste streams unless explicitly

approved by your institution's EHS department.[3]

Store the waste container in a designated, well-ventilated, and cool area away from sources

of ignition such as heat, sparks, and open flames.[6]

Store separately from incompatible materials like strong oxidizers and acids.[6]

Step 3: Labeling

Attach a completed hazardous waste label to the container as soon as the first amount of

waste is added.[6]

The label should clearly identify the contents as "Hazardous Waste: 3-Ethynylpyridine" and

include the associated hazards (Flammable Solid).

Step 4: Arranging for Disposal

Contact your institution's Environmental Health & Safety (EHS) department or the designated

chemical waste coordinator to schedule a pickup.

Provide them with all necessary information regarding the waste, including the chemical

name, quantity, and any potential contamination.

Follow their specific procedures for collection and handover of the hazardous waste.

Spill and Emergency Procedures
In the event of a spill, the primary concern is to ensure personnel safety and prevent the

spread of contamination.

Minor Spill:

Alert personnel in the immediate area.

If safe to do so, eliminate all nearby ignition sources.[5]
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Wear appropriate Personal Protective Equipment (PPE), including gloves, safety goggles,

and a dust mask (N95 or equivalent).[1]

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

[5]

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area thoroughly.[5]

Major Spill:

Evacuate the area immediately.

Alert your supervisor and contact your institution's EHS or emergency response team.

Prevent entry to the affected area.

Provide emergency responders with the Safety Data Sheet for 3-Ethynylpyridine.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 3-Ethynylpyridine.
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Start: 3-Ethynylpyridine Waste Generated

Is original container intact and properly labeled?

Transfer to a compatible,
labeled waste container.

No

Keep in original container.

Yes

Segregate from incompatible materials.
Store in a cool, ventilated area away from ignition sources.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Licensed hazardous waste company
disposes of the chemical.

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 3-Ethynylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b057287?utm_src=pdf-body-img
https://www.benchchem.com/product/b057287?utm_src=pdf-body
https://www.benchchem.com/product/b057287?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 3-乙炔基吡啶 98% | Sigma-Aldrich [sigmaaldrich.com]

2. chemical-label.com [chemical-label.com]

3. 3-ETHYNYLPYRIDINE - Safety Data Sheet [chemicalbook.com]

4. 3-Ethynylpyridine 98 2510-23-8 [sigmaaldrich.com]

5. content.labscoop.com [content.labscoop.com]

6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

To cite this document: BenchChem. [Safe Disposal of 3-Ethynylpyridine: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057287#3-ethynylpyridine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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